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Compound of Interest

Compound Name: 5-Nitroguaiacol (sodium)

Cat. No.: B14793361

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate, essential safety and logistical
information for 5-Nitroguaiacol (sodium) (CAS: 67233-85-6), including personal protective
equipment (PPE) recommendations, handling procedures, and disposal plans.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 5-Nitroguaiacol sodium salt

Synonyms 2-Methoxy-5-nitrophenol sodium salt, Atonik[1]
CAS Number 67233-85-6[2][3]

Molecular Formula C7H6NNaO4[2]

Molecular Weight 191.12 g/mol [1][4]

Appearance Red to dark red powder or crystals[1][5]

Hazard Classification
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Hazard Class

Hazard Statement

GHS Pictograms

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed[3]
[6]

GHSO07 (Exclamation Mark)

Skin Irritation (Category 2)

H315: Causes skin irritation[2]
[5]

GHSO07 (Exclamation Mark)

Serious Eye Irritation
(Category 2A)

H319: Causes serious eye
irritation[2][5]

GHSO07 (Exclamation Mark)

Hazardous to the Aquatic
Environment, Long-term

(Chronic) - Category 2

H411: Toxic to aquatic life with
long lasting effects[3][6]

GHSO09 (Environment)

Personal Protective Equipment (PPE)

To ensure personal safety when handling 5-Nitroguaiacol (sodium), the following personal

protective equipment is recommended.

Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical impermeable gloves

or protective gloves[2][6]

To prevent skin irritation upon
contact[2][5].

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield may be required in
situations with a higher risk of

splashing[2]

To prevent serious eye
irritation[2][5].

Respiratory Protection

A dust respirator should be
used, especially when
handling the powder form, to

avoid inhalation[2]

To prevent respiratory tract

irritation.

Body Protection

Protective clothing and boots
as needed for the specific

laboratory conditions[2]

To minimize skin exposure.
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Handling and Storage Procedures

Handling:

Always handle 5-Nitroguaiacol (sodium) in a well-ventilated area, preferably within a
chemical fume hood[6].

Take precautions to avoid the formation of dust[6].

Avoid all direct contact with skin and eyes[6][7].

After handling, wash hands and face thoroughly[2][5].

Do not eat, drink, or smoke in the designated handling areas[3][6].

Employ non-sparking tools and take measures to prevent electrostatic discharge[6].
Storage:

o Keep the container tightly sealed[2][6].

» Store in a cool, dry, and well-ventilated location[2][6].

o Store separately from incompatible materials, such as oxidizing agents, and foodstuffs[2][6].

Spill and Emergency Procedures
Spills:

o Evacuate personnel from the spill area.

o Ensure adequate ventilation.
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o Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding dust

generation[2].

o Collect the spilled material into a suitable, closed container for disposal[6].

o Clean the spill area thoroughly.

First Aid:

Exposure Route

First Aid Measures

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention[6].

If on Skin

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice[2][6].

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice or attention[2].

If Inhaled

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration and consult a

doctor immediately[6].

Disposal Plan

All waste containing 5-Nitroguaiacol (sodium) must be treated as hazardous waste and

disposed of in accordance with all applicable local, state, and federal regulations[3][6].

» Do not allow the chemical to enter drains or the environment[6].

o Collect waste in clearly labeled, sealed containers.
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e One disposal option is to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber[2].

Workflow for Safe Handling of 5-Nitroguaiacol
(sodium)
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Workflow for Safe Handling of 5-Nitroguaiacol (sodium)
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Caption: A flowchart outlining the key steps for the safe handling of 5-Nitroguaiacol (sodium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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